![molecular formula C17H20N6O3 B2539949 2-(1,3-dimethyl-8-((4-methylbenzyl)amino)-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetamide CAS No. 505080-79-5](/img/structure/B2539949.png)
2-(1,3-dimethyl-8-((4-methylbenzyl)amino)-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(1,3-dimethyl-8-((4-methylbenzyl)amino)-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetamide is a useful research compound. Its molecular formula is C17H20N6O3 and its molecular weight is 356.386. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Research into the synthesis of pyrimido[1,2-a]benzimidazoles has highlighted methodologies that involve the reaction of specific amino compounds with acetylenedicarboxylate derivatives. For instance, Troxler and Weber (1974) explored the synthesis of methyl 1,2-dihydro-2-oxo-pyrimido[1,2-a]benzimidazole-4-carboxylate through a reaction involving 2-aminobenzimidazole, showcasing a foundational approach to creating structurally similar compounds Troxler & Weber, 1974.
Biological Effects and Applications
Kennedy (2001) reviewed the toxicology of acetamide and its derivatives, providing a comprehensive overview of their biological effects, which continues to inform research into the safety and biological implications of related compounds Kennedy, 2001.
The synthesis of 2-substituted 6,9-Di- and 6,8,9-Tri-methylpurines by Bhushan et al. (1975) as amplifiers of phleomycin reveals the potential therapeutic applications of structurally related compounds, highlighting the importance of chemical modifications to enhance biological activity Bhushan et al., 1975.
Novel Derivatives and Their Synthesis
Sato et al. (1984) investigated the thermal reaction of dioxinones with amines, leading to the creation of β-ketocarboxamides, demonstrating a methodological approach to synthesizing new derivatives that could be related to or include the specified acetamide compound Sato et al., 1984.
Anticonvulsant and Pain-Attenuating Properties
King et al. (2011) conducted a study on primary amino acid derivatives, showing that substitution at the benzylamide site in certain acetamide derivatives leads to potent anticonvulsants with pain-attenuating properties. This research could inform the development of new therapeutic agents based on the structural framework of "2-(1,3-dimethyl-8-((4-methylbenzyl)amino)-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetamide" King et al., 2011.
properties
IUPAC Name |
2-[1,3-dimethyl-8-[(4-methylphenyl)methylamino]-2,6-dioxopurin-7-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N6O3/c1-10-4-6-11(7-5-10)8-19-16-20-14-13(23(16)9-12(18)24)15(25)22(3)17(26)21(14)2/h4-7H,8-9H2,1-3H3,(H2,18,24)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJXNCFXHWWYLMG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC2=NC3=C(N2CC(=O)N)C(=O)N(C(=O)N3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.